2-(7-(methoxymethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid
Description
2-(7-(Methoxymethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid is a coumarin derivative featuring a methoxymethoxy (-OCH2OCH3) substituent at the 7-position of the coumarin core, a 3-acetic acid moiety, and methyl groups at positions 4 and 6. Coumarins are known for diverse biological activities, including antimicrobial, anti-inflammatory, and enzyme inhibitory properties. The methoxymethoxy group at position 7 likely enhances lipophilicity and metabolic stability compared to hydroxyl or simple alkoxy substituents, making this compound of interest in medicinal chemistry .
Properties
Molecular Formula |
C15H16O6 |
|---|---|
Molecular Weight |
292.28 g/mol |
IUPAC Name |
2-[7-(methoxymethoxy)-4,8-dimethyl-2-oxochromen-3-yl]acetic acid |
InChI |
InChI=1S/C15H16O6/c1-8-10-4-5-12(20-7-19-3)9(2)14(10)21-15(18)11(8)6-13(16)17/h4-5H,6-7H2,1-3H3,(H,16,17) |
InChI Key |
VRZMHCFWESLDEZ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=O)OC2=C1C=CC(=C2C)OCOC)CC(=O)O |
Origin of Product |
United States |
Biological Activity
The compound 2-(7-(methoxymethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid is a derivative of the coumarin family, known for its diverse biological activities. This article discusses its synthesis, biological properties, and potential applications based on recent research findings.
Synthesis
The synthesis of coumarin derivatives typically involves methods such as Pechmann condensation or O-acylation reactions. For the specific compound , the synthesis pathway may include the following steps:
- Starting Material : 7-hydroxy-4-methyl-2H-chromen-2-one.
- Reaction Conditions : The compound can be synthesized through reactions involving methoxymethoxy groups and acetic acid derivatives under controlled conditions.
- Yield and Purity : Characterization techniques such as NMR and HPLC are used to confirm the structure and purity of the synthesized compound.
Biological Activity
Research indicates that coumarin derivatives exhibit a range of biological activities, including anti-cancer, anti-inflammatory, and antioxidant properties.
Anticancer Activity
Several studies have reported on the anticancer effects of coumarin derivatives:
- Cell Line Studies : Compounds similar to 2-(7-(methoxymethoxy)-4,8-dimethyl-2-oxo-2H-chromen-3-yl)acetic acid have shown significant inhibitory effects on various cancer cell lines, including MCF-7 (breast cancer) and HeLa (cervical cancer). For instance, related compounds have demonstrated IC50 values as low as 0.47 µM against MCF-7 cells .
Antioxidant Activity
The antioxidant potential of coumarin derivatives has also been explored:
- Lipid Peroxidation Inhibition : Studies have shown that certain coumarins can significantly inhibit lipid peroxidation, a process linked to oxidative stress and cellular damage. For example, compounds with similar structures exhibited over 98% inhibition in lipid peroxidation assays .
Enzyme Inhibition
Inhibition of specific enzymes is another area where these compounds show promise:
- Tyrosinase Inhibition : Some derivatives have been evaluated for their ability to inhibit tyrosinase, an enzyme involved in melanin production. The compound 13 from related studies displayed an IC50 value of 68.86 µM for tyrosinase inhibition .
Case Studies
- Study on MCF-7 Cells : A study investigated the effects of various coumarin derivatives on MCF-7 cells, revealing that specific modifications in the structure (like methoxy substitutions) could enhance anticancer activity significantly .
- Antioxidant Properties : Another study focused on the antioxidant capabilities of coumarin derivatives, showing strong inhibition against lipid peroxidation and suggesting potential applications in skin protection and anti-aging formulations .
Comparative Data Table
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Variations at the 7-Position
The 7-position substituent significantly influences physicochemical and biological properties. Key analogs include:
*Calculated based on molecular formula C15H16O5.
Key Observations :
- Synthetic Accessibility : Methoxymethoxy groups may require protective group strategies (e.g., using methoxymethyl chloride) during synthesis, whereas hydroxy groups are prone to oxidation .
Enzyme Inhibition
- SLC26A3 Inhibition : The 3-bromobenzyloxy analog (4ba) showed potent inhibition of intestinal anion exchanger SLC26A3, a target for constipation therapy, with IC50 values in the micromolar range .
- Carbonic Anhydrase Inhibition : EMAC10163 derivatives with biphenyl or methoxyphenyl substituents exhibited selective inhibition of tumor-associated carbonic anhydrase isoforms, suggesting substituent-dependent activity .
Antibacterial Activity
Compounds with hydrazide moieties (e.g., from ) demonstrated moderate activity against Gram-positive bacteria, though the target compound’s activity remains unexplored .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
